Cas no 7371-86-0 (2,4-Diacetoxypentane)
2,4-Diacetoxypentane structure
Product Name:2,4-Diacetoxypentane
CAS No:7371-86-0
MF:C9H16O4
MW:188.220943450928
CID:572982
Update Time:2025-04-19
2,4-Diacetoxypentane Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanediol,2,4-diacetate
- 2,4-PENTANEDIOL DIACETATE ---CLEAR LIQUID---
- 4-acetyloxypentan-2-yl acetate
- 2,4-Diacetoxypentane
- meso-2,4-Pentandiol-diacetat
- rac.-2,4-Pentandiol-diacetat
-
- Inchi: 1S/C9H16O4/c1-6(12-8(3)10)5-7(2)13-9(4)11/h6-7H,5H2,1-4H3
- InChI Key: CUSIRZGMYUQIBF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)CC(C)OC(C)=O
Computed Properties
- Exact Mass: 188.10500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
Experimental Properties
- PSA: 52.60000
- LogP: 1.27970
2,4-Diacetoxypentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D307583-50mg |
2,4-Diacetoxypentane |
7371-86-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D307583-100mg |
2,4-Diacetoxypentane |
7371-86-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D307583-500mg |
2,4-Diacetoxypentane |
7371-86-0 | 500mg |
$ 80.00 | 2022-06-05 | ||
| 1PlusChem | 1P00FD0W-5g |
2,4-DIACETOXYPENTANE |
7371-86-0 | 5g |
$127.00 | 2024-04-21 | ||
| 1PlusChem | 1P00FD0W-25g |
2,4-DIACETOXYPENTANE |
7371-86-0 | 25g |
$308.00 | 2024-04-21 | ||
| A2B Chem LLC | AH15920-5g |
2,4-DIACETOXYPENTANE |
7371-86-0 | 5g |
$118.00 | 2024-04-19 | ||
| A2B Chem LLC | AH15920-25g |
2,4-DIACETOXYPENTANE |
7371-86-0 | 25g |
$279.00 | 2024-04-19 |
2,4-Diacetoxypentane Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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